Cas no 14590-52-4 ((1S,2S)-2-methylcyclopropane-1-carboxylic acid)

• Product Name: (1S,2S)-2-methylcyclopropane-1-carboxylic acid
• CAS No: 14590-52-4
• MF: C₅H₈O₂
• MW: 100.115821838379
• CID: 2193732
• PubChem ID: 6995699
• Update Time: 2025-05-26

(1S,2S)-2-methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-methyl-, (1s,2s)-
• (1S,2S)-2-Methylcyclopropane-1-carboxylic acid
• (1S,2S)-2-Methyl-cyclopropanecarboxylic acid
• SCHEMBL4920447
• AKOS006379387
• Z1205494110
• (1S,2S)-2-methylcyclopropane-1-carboxylicacid
• AT12373
• CS-0089165
• MFCD19228287
• (1S,2S)-2-Methylcyclopropanecarboxylic acid
• MFCD22495390
• EN300-126145
• 14590-52-4
• SS-4872
• (1S,2S)-(+)-2-Methylcyclopropane-1-carboxylic acid
• 853-078-0
• PAA59052
• (1S,2S)-2-methylcyclopropane-1-carboxylic acid

• Inchi： 1S/C5H8O2/c1-3-2-4(3)5(6)7/h3-4H,2H2,1H3,(H,6,7)/t3-,4-/m0/s1
• InChI Key： AYEGPMGNMOIHDL-IMJSIDKUSA-N
• SMILES： OC([C@H]1C[C@@H]1C)=O

Computed Properties

• Exact Mass: 100.052429494g/mol
• Monoisotopic Mass: 100.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 98.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on (1S,2S)-2-methylcyclopropane-1-carboxylic acid

Comprehensive Analysis of (1S,2S)-2-methylcyclopropane-1-carboxylic acid (CAS No. 14590-52-4): Properties, Applications, and Industry Trends

(1S,2S)-2-methylcyclopropane-1-carboxylic acid (CAS No. 14590-52-4) is a chiral cyclopropane derivative with significant relevance in pharmaceutical synthesis and specialty chemistry. This optically active compound, characterized by its methylcyclopropane backbone and carboxylic acid functionality, has garnered attention for its role in asymmetric catalysis and bioactive molecule design. Recent studies highlight its utility in constructing sterically hindered intermediates, particularly in the development of antiviral and anti-inflammatory agents.

The stereochemistry of (1S,2S)-2-methylcyclopropane-1-carboxylic acid is critical to its applications. The cis-configuration of methyl and carboxyl groups on the cyclopropane ring creates unique spatial constraints, making it valuable for conformational restriction strategies in drug design. Researchers are increasingly exploring its potential in peptide mimetics, where rigid cyclopropane structures can enhance metabolic stability—a hot topic in GPCR-targeted therapeutics and protease inhibitor development.

From a synthetic perspective, CAS No. 14590-52-4 serves as a versatile building block. Its cyclopropane ring strain (approximately 27 kcal/mol) facilitates ring-opening reactions under controlled conditions, enabling the construction of complex architectures. Industry reports indicate growing demand for such chiral synthons in continuous flow chemistry systems, aligning with the pharmaceutical sector's push toward green chemistry and process intensification.

Analytical characterization of this compound typically involves chiral HPLC (for enantiomeric purity verification) and NMR spectroscopy (notably the distinctive coupling constants between cyclopropane protons). The carboxylic acid proton appears downfield (δ 10-12 ppm in DMSO-d6), while the cyclopropane protons show characteristic geminal coupling (J ≈ 5-6 Hz) and vicinal coupling (J ≈ 8-9 Hz)—key identifiers for quality control.

Emerging applications leverage the compound's hydrogen-bonding capacity and steric profile in materials science. Patent literature reveals its incorporation into liquid crystal compositions and metal-organic frameworks (MOFs), where the rigid cyclopropane core can influence material porosity and thermal stability. This aligns with current research trends in energy storage materials and molecular sensors.

Regulatory and safety profiles of (1S,2S)-2-methylcyclopropane-1-carboxylic acid show favorable characteristics for industrial use. The compound's low volatility (predicted vapor pressure: 0.12 mmHg at 25°C) and moderate water solubility (approximately 3.2 g/L) facilitate handling in standard laboratory conditions. Stability studies indicate excellent resistance to racemization under neutral pH, making it suitable for multi-step synthetic sequences.

Market intelligence suggests increasing adoption of CAS No. 14590-52-4 in bioconjugation chemistry, particularly for creating spacer arms in antibody-drug conjugates (ADCs). Its controlled rigidity between payload and targeting moieties addresses current challenges in linker design—a frequent search topic among medicinal chemists exploring next-generation targeted cancer therapies.

Recent methodological advances enable more efficient production of this chiral compound. Enzymatic resolution techniques using lipases achieve >99% ee, while asymmetric cyclopropanation methods employing chiral auxiliaries demonstrate improved atom economy. These developments respond to industry demands for cost-effective chiral building blocks, frequently searched in connection with generic drug synthesis strategies.

The environmental fate of (1S,2S)-2-methylcyclopropane-1-carboxylic acid has become a research focus area. Biodegradation studies show moderate persistence (t1/2 ≈ 15 days in soil), prompting investigations into bio-based production methods using engineered microorganisms—an approach gaining traction in white biotechnology circles. This addresses growing concerns about sustainable chemical manufacturing among environmentally conscious researchers.

In formulation science, the compound's pH-dependent solubility (pKa ≈ 4.7) makes it valuable for designing controlled-release systems. Patent applications disclose its use in ion-pair complexes with cationic polymers, enhancing bioavailability of poorly soluble actives—a technique frequently searched in connection with oral drug delivery optimization.

Quality specifications for commercial (1S,2S)-2-methylcyclopropane-1-carboxylic acid typically require ≥98% chemical purity and ≥99% enantiomeric excess. Advanced purification techniques like supercritical fluid chromatography (SFC) now enable kilogram-scale production meeting these standards, addressing supply chain needs for GMP-compliant intermediates in clinical-stage pharmaceuticals.